N'-[2-[2-(methylamino)ethylamino]ethyl]ethane-1,2-diamine

• Molecular Formula: C7H20N4
• Molecular Weight: 160.26 g/mol
• IUPAC Name: N'-[2-[2-(methylamino)ethylamino]ethyl]ethane-1,2-diamine
• InChI: InChI=1S/C7H20N4/c1-9-4-5-11-7-6-10-3-2-8/h9-11H,2-8H2,1H3
• InChI Key: VELRFBWXSQBZEM-UHFFFAOYSA-N
• Canonical SMILES: CNCCNCCNCCN

Description

N’-[2-[2-(methylamino)ethylamino]ethyl]ethane-1,2-diamine is a complex organic compound with the molecular formula C12H33N7. It is a polyamine, which means it contains multiple amine groups. This compound is known for its versatility in various chemical reactions and applications in different fields such as chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-[2-(methylamino)ethylamino]ethyl]ethane-1,2-diamine typically involves the reaction of ethylenediamine with methylamine under controlled conditions. The reaction is carried out in the presence of a catalyst, often a metal-based catalyst, to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are carefully monitored to ensure optimal yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of N’-[2-[2-(methylamino)ethylamino]ethyl]ethane-1,2-diamine involves large-scale reactors where the reactants are continuously fed into the system. The reaction is carried out under high pressure and temperature to achieve a high conversion rate. The product is then purified using various techniques such as distillation and crystallization to obtain the final compound with high purity.

Chemical Reactions Analysis

Types of Reactions

N’-[2-[2-(methylamino)ethylamino]ethyl]ethane-1,2-diamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amine oxides.

Reduction: It can be reduced to form simpler amines.

Substitution: The amine groups can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and electrophiles like alkyl halides for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired product formation.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield amine oxides, while substitution reactions may result in the formation of alkylated amines.

Scientific Research Applications

N’-[2-[2-(methylamino)ethylamino]ethyl]ethane-1,2-diamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is used in the study of enzyme mechanisms and as a probe for investigating biological pathways.

Industry: The compound is used as an additive in lubricants and as a curing agent in the production of epoxy resins.

Mechanism of Action

The mechanism of action of N’-[2-[2-(methylamino)ethylamino]ethyl]ethane-1,2-diamine involves its interaction with various molecular targets, such as enzymes and receptors. The compound can form stable complexes with metal ions, which can inhibit or activate specific enzymes. Additionally, its multiple amine groups allow it to interact with various biological molecules, influencing their function and activity.

Comparison with Similar Compounds

Similar Compounds

Ethylenediamine: A simpler polyamine with two amine groups.

Diethylenetriamine: Contains three amine groups and is used in similar applications.

Triethylenetetramine: Contains four amine groups and is used as a chelating agent.

Uniqueness

N’-[2-[2-(methylamino)ethylamino]ethyl]ethane-1,2-diamine is unique due to its specific arrangement of amine groups, which allows it to participate in a wider range of chemical reactions and form more stable complexes with metal ions compared to its simpler counterparts. This makes it particularly valuable in applications requiring high reactivity and stability.